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1. Objective This protocol outlines a method for the laboratory-scale synthesis of sodium chlorate (NaClO3)
through the electrolysis of a saturated sodium chloride brine solution. The resulting sodium chlorate can

subsequently be used in metathesis reactions to produce other chlorates [1].

2. Introduction and Theory Chlorates are powerful oxidizers used in various chemical processes. The
industrial and laboratory production primarily involves the electrolysis of chloride salts. The widely accepted

mechanism for chlorate formation, as described by Foerster, involves electrochemical and chemical steps [1]

[2]:

e At the anode, chloride ions (CI) are oxidized to chlorine gas (Cl2).

¢ The dissolved chlorine gas then hydrolyzes to form hypochlorous acid (HCIO), which exists in
equilibrium with hypochlorite ions (CIO™).

¢ Chlorate (ClO3™) is formed in the solution through the chemical reaction between hypochlorous acid
and hypochlorite ions.

The workflow below illustrates this reaction pathway.
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3. Materials and Equipment

e Power Supply: Direct current (DC) power supply, capable of providing 3-7 V and several amps (e.g.,
0-30 Arange) [3].

e Electrolysis Cell: A heat-resistant, corrosion-resistant container (e.g., 2-gallon plastic tank).

e Anode: Carbon rods (or Mixed Metal Oxide (MMO) anodes such as RuO2/TiO: for higher efficiency)
(1] [2].

e Cathode: Stainless steel plate or wire [1] [3].

e Chemicals: Sodium chloride (NaCl, high purity such as Kosher salt), distilled water [3].

o Safety Gear: Acid-resistant gloves, safety goggles, and a lab coat.

¢ Ventilation: The process must be conducted in a well-ventilated area or fume hood due to the
evolution of chlorine and hydrogen gases [3].

4. Detailed Experimental Protocol
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Step 1: Electrolyte Preparation Prepare a saturated brine solution.

e Heat 2 gallons of distilled water to near boiling.

e Add kosher salt with continuous stirring until no more salt dissolves, ensuring an excess of solid salt
remains at the bottom of the container.

¢ Allow the solution to cool to room temperature (approx. 20-25°C). The presence of undissolved salt
confirms a saturated solution [3].

Step 2: Cell Assembly and Setup

e Assemble the electrolysis cell. The recommended anode-to-cathode surface area ratio is at least
2:1 (e.g., 44 in2 anode vs. 21 in2 cathode) to favor chlorate formation [3].

¢ Place the electrodes in the cell and fill it with the saturated brine solution, including the excess salt.

e Connect the electrodes to the DC power supply, ensuring correct polarity.

Step 3: Electrolysis Operation

e Set the power supply to a constant current mode. A suitable starting point is 4-6 Volts and 4 Amps
for a small cell [3].

¢ Maintain the electrolyte temperature optimally between 60-80°C. Lower temperatures (e.g., 30°C) can
slow the reaction and favor hypochlorite formation over chlorate [1] [3].

e The initial voltage will drop as electrolysis progresses. Adjust the voltage to maintain a constant
current. The completion of the reaction is indicated by a gradual increase in voltage and a decrease
in current, suggesting a low chloride ion concentration [3].

e The total process may take 18-24 hours. Monitor the cell for gas evolution and temperature.

Step 4: Product Recovery and Crystallization

¢ Once electrolysis is complete, turn off the power and allow the cell contents to settle. Carbon particles
from the anode (if used) will deposit at the bottom [3].

e Decant or siphon the clear supernatant liquid and filter it to remove any fine particles.

e Transfer the filtered solution to an evaporation dish and boil it to reduce the water volume. Sodium
chlorate crystals will form as the solution concentrates and cools [3].

¢ Collect the crystals via vacuum filtration and allow them to dry.

Key Operational Parameters and Data

The table below summarizes critical parameters and findings from the literature on chlorate formation.

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://www.physicsforums.com/threads/how-to-make-sodium-chlorate-by-electrolysis-of-salt-water.1082661/
https://www.physicsforums.com/threads/how-to-make-sodium-chlorate-by-electrolysis-of-salt-water.1082661/
https://www.physicsforums.com/threads/how-to-make-sodium-chlorate-by-electrolysis-of-salt-water.1082661/
https://pyrodata.com/PyroGuide/index.php%5Etitle=Preparing_chlorates.htm
https://www.physicsforums.com/threads/how-to-make-sodium-chlorate-by-electrolysis-of-salt-water.1082661/
https://www.physicsforums.com/threads/how-to-make-sodium-chlorate-by-electrolysis-of-salt-water.1082661/
https://www.physicsforums.com/threads/how-to-make-sodium-chlorate-by-electrolysis-of-salt-water.1082661/
https://www.physicsforums.com/threads/how-to-make-sodium-chlorate-by-electrolysis-of-salt-water.1082661/
https://www.smolecule.com/products/s1506154?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Technique Innovation & Translatability

Specifications & Pricing

Parameter Recommended/Reported Value Context & Impact

Cell Voltage 3.5-4.5V (Chlorate Cell) [1] Voltage must overcome reaction
potential & cell resistance.

pH Condition Weakly alkaline (e.g., pH ~9) [2] [4] Higher pH favors chlorate/perchlorate
formation over acidic conditions [4].

Temperature 60 - 80°C [1] A compromise between high reaction

Chlorate Formation
Pathways

Impact of Hydroxyl
Radicals (*OH)

Chemical (HCIO + CIO™) &
Electrochemical (Anode oxidation) [2]

Significant [4]

Critical Safety Notes

rate and acceptable corrosion.

Two parallel pathways; the chemical
route is more current-efficient [1].

Scavenging *OH reduces
ClOs~/ClOa4~ yield, indicating their role
in oxidation.

e GAS EVOLUTION: The process generates a mixture of hydrogen (flammable/explosive) and

chlorine (toxic) gases. Work in a well-ventilated area or fume hood. Never ignite flames nearby [3].

e CHEICAL HAZARDS: Chlorates are strong oxidizers. Never use ammonium chloride (NH4Cl) as a
chloride source, as it can lead to the formation of highly sensitive and explosive nitrogen trichloride or
ammonium chlorate [1].

e CATHODE PROTECTION: Small amounts of potassium dichromate are sometimes added to the
electrolyte to form a protective layer on the cathode, preventing the reduction of hypochlorite/chlorate
back to chloride. Handle dichromate with care as it is toxic [1].

Adaptation for Rubidium Chlorate

While direct information is unavailable, you can explore two potential synthetic routes based on general

principles [1]:

¢ Direct Electrolysis: Perform electrolysis directly on a solution of rubidium chloride (RbCI),
following the sodium chlorate protocol. You will need to empirically determine optimal parameters
(concentration, temperature, current density) for RbClI.
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¢ Metathesis Reaction: Synthesize sodium chlorate (NaClOs) as described, then react it with
rubidium chloride (RbCI) in a metathesis reaction. This leverages the lower solubility of RbCIOs to
precipitate it from a mixed solution (e.g., NaClOs + RbC| - RbCIOs + NacCl).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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